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Compound of Interest
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Cat. No.: B1205197 Get Quote

In the ever-evolving landscape of fragrance creation, the role of fixatives is paramount in

defining the longevity and character of a scent. Among the arsenal of synthetic ambergris

alternatives, AMBROX® DL and Ambrocenide have emerged as key players, each offering

unique attributes to the perfumer. This guide provides a detailed comparison of the fixative

properties of these two powerful molecules, supported by available data and outlining

experimental protocols for their evaluation.

Executive Summary
Both AMBROX® DL and Ambrocenide are highly valued for their ability to anchor more volatile

fragrance components, thereby extending the scent's life on the skin. While both possess

desirable ambergris-like qualities, they differ significantly in their potency, odor profile, and

tenacity. Ambrocenide is consistently described as a more powerful and longer-lasting fixative

compared to AMBROX® DL, which is considered a more nuanced and versatile ingredient

suitable for a broader range of applications.

Data Presentation: A Head-to-Head Comparison
The following table summarizes the key characteristics and fixative properties of AMBROX® DL

and Ambrocenide based on publicly available data.
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Property AMBROX® DL Ambrocenide

Chemical Formula C16H28O[1][2] C18H30O2[1][2]

Appearance White crystalline powder[2] White crystalline solid[2]

Odor Profile

Musky, ambergris-like with a

strong woody impact, providing

warmth and richness.[1][2][3]

[4] It has an elegant amber

note with a rich woody

character.[5]

Extremely potent and radiant

woody-amber scent with

musky undertones.[2][6][7]

Tenacity on Smelling Strip Lasts for one month.[3] Lasts for over 400 hours.[8]

Primary Function
Fixative and enhancer for long-

lasting fragrances.[1]

"Super amber" providing

extreme radiance, volume, and

fixation.[8]

Compositional Notes

A blend of Cachalox® and

Cetalox, with Cachalox noted

for its heightened fixative

properties.[9]

A single, powerful molecule.

Typical Usage Level

Fine Fragrance: 0.5% - 3%;

Other applications: 0.03% -

0.7%.[3][4][10]

Average of 0.82% in perfume

compounds.[8]

Experimental Protocols for Fixative Evaluation
To quantitatively assess the fixative properties of materials like AMBROX® DL and

Ambrocenide, a combination of instrumental and sensory analysis is employed.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS) Headspace Analysis
This technique is the gold standard for objectively measuring the evaporation rate of fragrance

molecules over time.[11]
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Objective: To quantify the concentration of volatile fragrance compounds in the headspace

above a sample at specified time intervals, both with and without the fixative.

Methodology:

Sample Preparation:

Prepare three sets of identical fragrance solutions: a control with only the top and middle

note accords, a solution containing the accords with a specific concentration of AMBROX®

DL, and a third with the same accords and an equivalent concentration of Ambrocenide.

Apply a precise amount of each solution to a neutral substrate, such as a filter paper or a

skin-mimicking membrane.[11]

Headspace Sampling:

Place each substrate in a sealed vial and incubate at a constant temperature (e.g., 32°C

to simulate skin temperature).

At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, and 24 hours), collect a sample of the

headspace vapor using a solid-phase microextraction (SPME) fiber.[12]

GC-MS Analysis:

Inject the collected headspace sample into the GC-MS system. The gas chromatograph

separates the individual volatile compounds, and the mass spectrometer identifies and

quantifies them.[13][14]

Data Analysis:

Plot the concentration of key volatile compounds over time for each of the three test

conditions. A slower decay curve in the presence of the fixative indicates a positive fixative

effect.

Sensory Analysis: Trained Panel Evaluation
While instrumental analysis provides objective data, sensory evaluation is crucial for

understanding the perceived longevity and character of a fragrance on the skin.[15]
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Objective: To assess the perceived intensity and longevity of a fragrance by a panel of trained

sensory experts.

Methodology:

Panelist Training: Select and train a panel of individuals to consistently evaluate and

describe fragrance attributes, including intensity, character, and longevity.

Sample Application:

Apply a standardized dose of the three fragrance solutions (control, AMBROX® DL, and

Ambrocenide versions) to designated areas on the panelists' forearms.

Evaluation Sessions:

At set time intervals (e.g., 0, 0.5, 1, 2, 4, 6, 8, and 24 hours), panelists evaluate the

intensity of the fragrance on a labeled magnitude scale (e.g., 0-10).[11]

Panelists also provide descriptive feedback on the evolving character of the scent.

Data Analysis:

Calculate the average intensity ratings for each fragrance at each time point.

Plot the intensity decay curves to visualize and compare the longevity of the different

formulations.

Mandatory Visualizations
To better illustrate the processes involved in evaluating these fixatives, the following diagrams

have been generated.
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Caption: Experimental workflow for evaluating fragrance fixatives.

Conclusion
The choice between AMBROX® DL and Ambrocenide as a fixative will ultimately depend on

the perfumer's creative intent and the desired performance characteristics of the final

fragrance. Ambrocenide stands out for its sheer power and tenacity, making it an ideal choice

for creating bold, long-lasting amber and woody compositions.[2] AMBROX® DL, with its more

complex and nuanced profile, offers a versatile tool for adding warmth, elegance, and

substantivity to a wider array of fragrance types, from delicate florals to rich orientals.[3] The

experimental protocols outlined provide a robust framework for researchers and developers to

quantitatively and qualitatively assess the performance of these and other fixatives, ensuring

the creation of high-quality, enduring fragrances.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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